Cas no 851308-25-3 (1-(1-methanesulfonylpiperidin-4-yl)methanamine hydrochloride)

• Product Name: 1-(1-methanesulfonylpiperidin-4-yl)methanamine hydrochloride
• CAS No: 851308-25-3
• MF: C₇H₁₇ClN₂O₂S
• MW: 228.740079641342
• MDL: MFCD18378123
• CID: 4660353
• PubChem ID: 53256363
• Update Time: 2025-10-10

1-(1-methanesulfonylpiperidin-4-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [1-(Methylsulfonyl)piperidin-4-yl]methanamine hydrochloride
• 1-Methylsulfonyl-4-piperidinemethanamine hydrochloride
• 1-(1-methanesulfonylpiperidin-4-yl)methanamine hydrochloride
• (1-(Methylsulfonyl)piperidin-4-yl)methanamine hydrochloride
• DB-145630
• SCHEMBL927894
• AKOS026743219
• (1-Methanesulfonylpiperidin-4-yl)methanamine HCl
• NZFSEJDFGLXOJG-UHFFFAOYSA-N
• [1-(Methylsulfonyl)-4-piperidyl]methanamine Hydrochloride
• KS-6497
• CS-0183778
• E80132
• 1-Methylsulfonyl-4-piperidinemethanamine HCl
• MFCD18378123
• BJB30825
• 851308-25-3
• AB91908
• (1-methanesulfonylpiperidin-4-yl)methanamine hydrochloride
• 1-[1-(methylsulfonyl)piperidin-4-yl]methanamine hydrochloride
• EN300-117568
• (1-(methylsulfonyl)piperidin-4-yl)methanamine HCl salt
• SY118299
• (1-methylsulfonylpiperidin-4-yl)methanamine;hydrochloride

• MDL： MFCD18378123
• Inchi： 1S/C7H16N2O2S.ClH/c1-12(10,11)9-4-2-7(6-8)3-5-9;/h7H,2-6,8H2,1H3;1H
• InChI Key： NZFSEJDFGLXOJG-UHFFFAOYSA-N
• SMILES： C(C1CCN(S(C)(=O)=O)CC1)N.[H]Cl

Computed Properties

• Exact Mass: 228.0699267g/mol
• Monoisotopic Mass: 228.0699267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-(1-methanesulfonylpiperidin-4-yl)methanamine hydrochloride

Recent Advances in the Study of 1-(1-Methanesulfonylpiperidin-4-yl)methanamine Hydrochloride (CAS: 851308-25-3)

1-(1-Methanesulfonylpiperidin-4-yl)methanamine hydrochloride (CAS: 851308-25-3) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its piperidine scaffold and methanesulfonyl group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a key intermediate in drug development.

The compound's unique structure makes it a valuable candidate for the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and oncology. Researchers have explored its role as a building block for more complex molecules, leveraging its ability to interact with biological targets such as receptors and enzymes. The hydrochloride salt form enhances its solubility and stability, making it more suitable for pharmaceutical formulations.

Recent synthetic methodologies have improved the efficiency and yield of producing 1-(1-methanesulfonylpiperidin-4-yl)methanamine hydrochloride. Advances in catalytic processes and green chemistry have reduced the environmental impact of its synthesis while maintaining high purity and scalability. These developments are critical for its potential industrial application.

Pharmacological studies have revealed that this compound exhibits notable bioactivity, including modulation of neurotransmitter systems and potential anticancer effects. In vitro and in vivo experiments have demonstrated its ability to cross the blood-brain barrier, a crucial property for CNS-targeted therapies. Additionally, its mechanism of action involves interactions with specific protein targets, which are currently under investigation for their therapeutic implications.

Ongoing research is exploring the compound's potential in combination therapies, where it may enhance the efficacy of existing drugs or reduce adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the translation of these findings into clinical applications. The compound's versatility and promising preliminary data suggest it could play a significant role in future drug development pipelines.

In conclusion, 1-(1-methanesulfonylpiperidin-4-yl)methanamine hydrochloride (CAS: 851308-25-3) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its synthetic accessibility, pharmacological properties, and therapeutic potential make it a compound of interest for further investigation. Future studies will likely focus on optimizing its derivatives and elucidating its full range of biological activities, paving the way for innovative treatments in various medical fields.